sec-o-Glucosylhamaudol

Specification

• Description: Sec-o-Glucosylhamaudol is a member of chromenes.; sec-o-Glucosylhamaudol is a natural product found in Angelica japonica, Ostericum grosseserratum, and other organisms with data available.
• CAS No.: 80681-44-3
• Molecular Formula: C21H26O10
• Molecular Weight: 438.4 g/mol
• IUPAC Name: (3S)-5-hydroxy-2,2,8-trimethyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydropyrano[3,2-g]chromen-6-one
• Standard InChI: InChI=1S/C21H26O10/c1-8-4-10(23)15-12(28-8)6-11-9(16(15)24)5-14(21(2,3)31-11)30-20-19(27)18(26)17(25)13(7-22)29-20/h4,6,13-14,17-20,22,24-27H,5,7H2,1-3H3/t13-,14+,17-,18+,19-,20+/m1/s1
• Standard InChI Key: QVUPQEXKTXSMKX-JJDILSOYSA-N
• Isomeric SMILES: CC1=CC(=O)C2=C(C3=C(C=C2O1)OC([C@H](C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)(C)C)O
• SMILES: CC1=CC(=O)C2=C(C3=C(C=C2O1)OC(C(C3)OC4C(C(C(C(O4)CO)O)O)O)(C)C)O
• Canonical SMILES: CC1=CC(=O)C2=C(C3=C(C=C2O1)OC(C(C3)OC4C(C(C(C(O4)CO)O)O)O)(C)C)O
• Appearance: Powder